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Compound of Interest

Compound Name:
2-amino-N-

methylbenzenesulfonamide

Cat. No.: B095669 Get Quote

Essential Safety and Handling Guide for 2-
amino-N-methylbenzenesulfonamide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-amino-N-methylbenzenesulfonamide. The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical.

Chemical Hazards: 2-amino-N-methylbenzenesulfonamide is associated with several health

risks. It is known to cause skin and serious eye irritation, and may lead to respiratory irritation.

[1][2] Furthermore, it is suspected of causing cancer.[1] The substance is considered to have

acute oral toxicity (Category 4) and may be combustible at high temperatures.[3][4]

Personal Protective Equipment (PPE)
Effective protection against the hazards of 2-amino-N-methylbenzenesulfonamide requires

the use of appropriate personal protective equipment. The selection of PPE should be based

on a thorough risk assessment of the specific laboratory procedures being performed.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye and Face

Chemical safety

goggles or a face

shield

OSHA 29 CFR

1910.133 or European

Standard EN166[5][6]

To protect against

splashes and dust.

Skin

Chemical-resistant

gloves (e.g., nitrile,

neoprene)

EN 374[1]

To prevent direct skin

contact. Breakthrough

time should be

appropriate for the

duration of handling.

[1]

Lab coat or protective

clothing
N/A

To protect skin and

personal clothing from

contamination.[3]

Respiratory

NIOSH/MSHA or EN

149 approved

respirator

N95 (US) or P1

(EN143) for nuisance

dust[1]

Required when

engineering controls

are insufficient or

when dust may be

generated.[1][7]

Half-face or full-face

respirator with particle

filter

Type P Filter[1]

For higher potential

exposure to dust or

aerosols.

Operational and Disposal Plans
I. Handling and Storage Protocol

Engineering Controls: Always handle this chemical in a well-ventilated area.[1][7] The use of

a fume hood or other local exhaust ventilation is strongly recommended to minimize

inhalation exposure.[3] Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[3][6][7]

Pre-Handling Checks: Before beginning work, ensure all necessary PPE is available and in

good condition. Check that containers are properly labeled and sealed.
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Handling Procedures:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

Do not generate dust during handling.[1][5]

When handling, do not eat, drink, or smoke.[1][6]

Wash hands thoroughly with soap and water after handling the chemical.[1][7][8]

Storage:

Store in original, tightly closed containers.[1][5][7]

Keep in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials such as strong bases and oxidizing agents.[5]

II. Spill and Disposal Plan

Spill Response:

Immediately evacuate the area in case of a large spill.

Wear full PPE, including respiratory protection, before attempting cleanup.[1]

For Dry Spills: Use dry cleanup methods to avoid creating dust.[1] Carefully sweep or

vacuum the spilled material.

For Wet Spills: Absorb the spill with inert material and place it into a suitable container.[1]

Collect all waste and place it in a clean, dry, and properly labeled, sealable container for

disposal.[1][5]

After the spill has been cleaned, wash the affected area thoroughly with water.[1]

Disposal:

All waste material must be disposed of as hazardous waste.
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Recycle wherever possible or consult the manufacturer for recycling options.[1]

Disposal must be carried out by a licensed waste disposal company in accordance with

local, state, and federal regulations.[1][3][7] Do not empty into drains.[6]

Workflow for Handling 2-amino-N-
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Caption: Workflow for handling 2-amino-N-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

